5-Methoxy-2-(thiophen-2-yl)benzoic acid, 95%
Overview
Description
5-Methoxy-2-(thiophen-2-yl)benzoic acid, also known as 5-Methoxy-2-thiophenylbenzoic acid or 5-Methoxy-2-thiophenecarboxylic acid, is an organic compound that has been studied for its potential applications in scientific research. It is a white crystalline solid with a melting point of 97-98°C and a boiling point of 256-257°C. 5-Methoxy-2-(thiophen-2-yl)benzoic acid is used in organic chemistry and in the synthesis of pharmaceuticals, polymers materials, and other organic compounds.
Mechanism of Action
The mechanism of action of 5-Methoxy-2-(thiophen-2-yl)benzoic acid, 95%(thiophen-2-yl)benzoic acid is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450, which is responsible for the metabolism of drugs. In addition, it is believed to act as an antioxidant, which can help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
5-Methoxy-2-(thiophen-2-yl)benzoic acid, 95%(thiophen-2-yl)benzoic acid has been studied for its potential effects on biochemical and physiological processes. It has been shown to have anti-inflammatory, anti-microbial, and anti-oxidant effects. It has also been shown to inhibit the enzyme cytochrome P450, which is responsible for the metabolism of drugs. In addition, it has been shown to have anti-cancer effects, as well as anti-diabetic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Methoxy-2-(thiophen-2-yl)benzoic acid, 95%(thiophen-2-yl)benzoic acid in laboratory experiments is that it is relatively easy to synthesize. It is also relatively inexpensive, making it a cost-effective option for researchers. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very soluble in water, and it can be difficult to handle in its solid form.
Future Directions
For research include further investigation into its anti-inflammatory, anti-microbial, and anti-oxidant effects, as well as its potential use in the synthesis of drugs, polymers materials, and other organic compounds. Other potential future directions include the development of new synthesis methods, the exploration of new uses, and the investigation of its potential effects on other biochemical and physiological processes.
Synthesis Methods
The synthesis of 5-Methoxy-2-(thiophen-2-yl)benzoic acid, 95%(thiophen-2-yl)benzoic acid is usually accomplished by the reaction of 2-thiophenecarboxylic acid and 5-methoxyphenol in the presence of a base such as sodium hydroxide. The reaction is carried out in aqueous solution at a temperature of 90-100°C for a period of 2-3 hours. After the reaction is complete, the resulting product is filtered, washed, and dried.
Scientific Research Applications
5-Methoxy-2-(thiophen-2-yl)benzoic acid, 95%(thiophen-2-yl)benzoic acid has been studied for its potential applications in scientific research. It has been used as a precursor in the synthesis of various organic compounds, such as polymers materials, pharmaceuticals, and other organic compounds. It has also been used in the synthesis of drugs, such as anticonvulsants, antiepileptics, and antifungal agents.
properties
IUPAC Name |
5-methoxy-2-thiophen-2-ylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3S/c1-15-8-4-5-9(10(7-8)12(13)14)11-3-2-6-16-11/h2-7H,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBBXKUHOQZPILW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC=CS2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90588064 |
Source
|
| Record name | 5-Methoxy-2-(thiophen-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90588064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-2-(thiophen-2-YL)benzoic acid | |
CAS RN |
926220-83-9 |
Source
|
| Record name | 5-Methoxy-2-(2-thienyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=926220-83-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methoxy-2-(thiophen-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90588064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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